Cas no 2228863-44-1 (4-(2-bromoethyl)-2-chlorophenol)

• Product Name: 4-(2-bromoethyl)-2-chlorophenol
• CAS No: 2228863-44-1
• MF: C₈H₈BrClO
• MW: 235.505520820618
• CID: 6270019
• PubChem ID: 165737341
• Update Time: 2025-06-08

4-(2-bromoethyl)-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromoethyl)-2-chlorophenol
• 2228863-44-1
• EN300-1909007

• Inchi： 1S/C8H8BrClO/c9-4-3-6-1-2-8(11)7(10)5-6/h1-2,5,11H,3-4H2
• InChI Key： IFJRDJJRUNRJRR-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=C(C=1)Cl)O

Computed Properties

• Exact Mass: 233.94471g/mol
• Monoisotopic Mass: 233.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(2-bromoethyl)-2-chlorophenol

Introduction to 4-(2-bromoethyl)-2-chlorophenol (CAS No. 2228863-44-1)

4-(2-bromoethyl)-2-chlorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 2228863-44-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated phenols, a category known for its diverse applications in chemical synthesis and biological activity. The structural features of 4-(2-bromoethyl)-2-chlorophenol, particularly the presence of both bromo and chloro substituents on a phenolic ring, contribute to its unique reactivity and potential utility in various chemical transformations.

The molecular structure of 4-(2-bromoethyl)-2-chlorophenol consists of a benzene ring substituted at the 2-position with a chlorine atom and at the 4-position with a 2-bromoethyl group. This arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules. The compound's dual halogenation enhances its reactivity, allowing for further functionalization through nucleophilic aromatic substitution, cross-coupling reactions, or other palladium-catalyzed processes.

In recent years, 4-(2-bromoethyl)-2-chlorophenol has been explored as a building block in the development of novel pharmaceutical agents. Its structural motif is reminiscent of several bioactive molecules that exhibit antimicrobial, anti-inflammatory, or anticancer properties. The bromo and chloro groups serve as handles for medicinal chemists to attach various pharmacophores, enabling the design of molecules with tailored biological activities. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors or as modulators of enzyme activity relevant to metabolic disorders.

One particularly intriguing aspect of 4-(2-bromoethyl)-2-chlorophenol is its role in the synthesis of constrained heterocycles. By serving as a precursor for constructing cyclic compounds, this molecule can be transformed into scaffolds that mimic natural products or drug-like entities. Such heterocycles often exhibit enhanced binding affinity to biological targets, making them promising candidates for further development into therapeutic agents. The ability to introduce both bromo and chloro groups allows for orthogonal functionalization strategies, enabling chemists to fine-tune the properties of these heterocycles with precision.

The agrochemical industry has also shown interest in 4-(2-bromoethyl)-2-chlorophenol due to its potential as an intermediate in the production of pesticides and herbicides. Halogenated phenols are well-known for their efficacy in crop protection applications, where they can act as growth regulators or as agents that disrupt pathogenic organisms. The structural versatility of 4-(2-bromoethyl)-2-chlorophenol allows for the creation of compounds that target specific enzymes or metabolic pathways in pests, offering a pathway to develop more selective and environmentally friendly agrochemicals.

From a synthetic chemistry perspective, 4-(2-bromoethyl)-2-chlorophenol is notable for its utility in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are fundamental tools in modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl halides and organometallic reagents. The presence of both bromo and chloro substituents on the phenolic ring provides multiple sites for such transformations, allowing for the construction of complex molecular architectures with high efficiency.

Recent advances in flow chemistry have also highlighted 4-(2-bromoethyl)-2-chlorophenol as a suitable substrate for continuous-flow processes. These methods offer advantages such as improved reaction control, scalability, and reduced waste generation. By integrating this compound into flow systems, researchers can achieve higher yields and purities while minimizing solvent use—a critical consideration in green chemistry initiatives. Such innovations underscore the compound's adaptability to modern synthetic methodologies.

The pharmacokinetic properties of derivatives derived from 4-(2-bromoethyl)-2-chlorophenol are another area of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing their therapeutic potential. Computational modeling techniques have been employed to predict ADME profiles based on molecular structure, providing insights into how modifications around the core 4-(2-bromoethyl)-2-chlorophenol scaffold can enhance bioavailability or target specificity.

In conclusion,4-(2-bromoethyl)-2-chlorophenol (CAS No. 2228863-44-1) represents a versatile intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features—specifically the combination of bromo and chloro substituents—make it an attractive candidate for further chemical exploration. As research continues to uncover new synthetic pathways and biological activities,4-(2-bromoethyl)-2-chlorophenol is poised to remain a valuable asset in the quest for innovative chemical solutions.